Cas no 927-72-0 (Carbamothioic acid, S-propyl ester)

• Product Name: Carbamothioic acid, S-propyl ester
• CAS No: 927-72-0
• MF: C₄H₉NOS
• MW: 119.185359716415
• CID: 753029
• PubChem ID: 12673088
• Update Time: 2025-04-19

Carbamothioic acid, S-propyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, S-propyl ester
• S-propyl carbamothioate
• 927-72-0
• DTXSID80506419
• SCHEMBL1368247
• SCHEMBL11586562
• AKOS006340275

• Inchi： 1S/C4H9NOS/c1-2-3-7-4(5)6/h2-3H2,1H3,(H2,5,6)
• InChI Key： DKGJFUJOFBRZLI-UHFFFAOYSA-N
• SMILES： S(C(N)=O)CCC

Computed Properties

• Exact Mass: 119.04048508g/mol
• Monoisotopic Mass: 119.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.4Ų